1,2-Dihydroxyethane-1,1,2-tricarboxylic acid

• CAS No.: 639-51-0
• Molecular Formula: C5H6O8
• Molecular Weight: 194.10 g/mol
• IUPAC Name: 1,2-dihydroxyethane-1,1,2-tricarboxylic acid
• InChI: InChI=1S/C5H6O8/c6-1(2(7)8)5(13,3(9)10)4(11)12/h1,6,13H,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: PJFQKDBQOXFCAI-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)(C(C(=O)O)(C(=O)O)O)O

Description

1,2-Dihydroxyethane-1,1,2-tricarboxylic acid is a polyfunctional organic compound featuring an ethane backbone substituted with three carboxylic acid (-COOH) groups and two hydroxyl (-OH) groups. Its IUPAC name reflects the positions of these substituents: hydroxyl groups at carbons 1 and 2, and carboxylic acid groups at carbons 1, 1, and 2 (Figure 1). This arrangement creates a highly polar structure with strong hydrogen-bonding capacity, making it reactive in aqueous environments.

Key properties include:

• High acidity due to multiple ionizable protons from carboxylic and hydroxyl groups.
• Potential chelating behavior, similar to citric acid, owing to adjacent hydroxyl and carboxylate moieties.

Preparation Methods

The synthesis of 1,2-dihydroxyethane-1,1,2-tricarboxylic acid typically involves the reaction of diethyl malonate with a strong alkaline solution at elevated temperatures (70-80°C) for a short duration (10-30 minutes). This reaction produces an intermediate, which is then further reacted with a halogenated ethyl carboxylate in the presence of a catalyst. The reaction conditions are mild, and the process is efficient, yielding the desired product with minimal byproducts .

Chemical Reactions Analysis

1,2-Dihydroxyethane-1,1,2-tricarboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carboxylic acid groups can be reduced to alcohols under suitable conditions.

Substitution: The hydroxyl groups can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like thionyl chloride.

Scientific Research Applications

1,2-Dihydroxyethane-1,1,2-tricarboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is explored for its potential therapeutic applications, including as a precursor for drug synthesis.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2-dihydroxyethane-1,1,2-tricarboxylic acid involves its interaction with specific molecular targets and pathways. The hydroxyl and carboxylic acid groups enable the compound to form hydrogen bonds and ionic interactions with other molecules. These interactions can modulate the activity of enzymes and other proteins, influencing various biochemical pathways .

Comparison with Similar Compounds

Key Differences :

• Acidity : Higher acidity than 1,2-dihydroxyethane-1,1,2-tricarboxylic acid due to additional carboxylic acid groups.
• Applications : Used in coordination chemistry for synthesizing metal-organic frameworks (MOFs), whereas the hydroxyl groups in the tricarboxylic analog may favor biological interactions .

Butanedioic Acid (Succinic Acid)

Key Differences :

• Reactivity : Lacks the chelating capacity of 1,2-dihydroxyethane-1,1,2-tricarboxylic acid due to fewer functional groups.
• Industrial Use : Predominantly employed in food and pharmaceutical industries as a pH adjuster, contrasting with the specialized applications of the tricarboxylic derivative .

Hydroxycitric Acid (1,2-Dihydroxypropane-1,2,3-tricarboxylic Acid)

Key Differences :

• Backbone : A propane chain (C₃) with three carboxylic acid groups and two hydroxyl groups, yielding a molecular formula of C₆H₈O₈ .
• Biological Relevance : Found naturally in Garcinia species and inhibits ATP-citrate lyase, a key enzyme in fatty acid synthesis. The ethane-based tricarboxylic acid lacks documented natural sources or enzymatic targets .
• Stereochemistry : Hydroxycitric acid exhibits stereoisomerism (e.g., (1S,2S)-form), while the ethane derivative’s simpler structure precludes such complexity .

Benzene-1,3,5-Tricarboxylic Acid

Key Differences :

• Aromaticity : Aromatic ring with three carboxylic acid groups, offering planar geometry for MOF construction. The ethane-based analog’s aliphatic structure limits π-π interactions .
• Solubility : Lower solubility in polar solvents compared to the hydroxyl-rich tricarboxylic ethane derivative .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
1,2-Dihydroxyethane-1,1,2-tricarboxylic acid	C₅H₆O₈*	~194*	3 COOH, 2 OH	Aliphatic, high polarity
Ethane-1,1,2,2-tetracarboxylic acid	C₆H₆O₈	206.106	4 COOH	MOF synthesis
Butanedioic acid (succinic acid)	C₄H₆O₄	118.09	2 COOH	Linear structure, industrial use
Hydroxycitric acid	C₆H₈O₈	208.12	3 COOH, 2 OH (C₃ chain)	Natural inhibitor, stereoisomerism
Benzene-1,3,5-tricarboxylic acid	C₉H₆O₆	210.14	3 COOH (aromatic)	Planar, MOF ligand

*Inferred from structural analysis .

Research Implications

Further studies are needed to explore its thermodynamic stability and synthetic pathways, which remain underreported compared to analogs like hydroxycitric acid or aromatic tricarboxylates .

Biological Activity

1,2-Dihydroxyethane-1,1,2-tricarboxylic acid, commonly known as tartaric acid , is a naturally occurring organic acid found in various plants, particularly grapes. It is widely recognized for its role in food and beverage industries as a stabilizing agent and acidulant. However, its biological activities extend beyond these applications, influencing several physiological processes.

• Molecular Formula : C₄H₆O₆
• Molecular Weight : 150.09 g/mol
• Structure : Tartaric acid contains two hydroxyl groups and three carboxylic acid groups, contributing to its reactivity and biological significance.

Antioxidant Properties

Tartaric acid exhibits significant antioxidant activity. Studies have demonstrated its ability to scavenge free radicals and reduce oxidative stress in biological systems. This property is particularly relevant in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.

Study	Findings
Rabie et al. (2016)	Identified tartaric acid derivatives with enhanced antioxidant properties through structural modifications.
ACS Publications (2022)	Demonstrated the ability of tartaric acid to inhibit lipid peroxidation in vitro, suggesting protective effects against oxidative damage.

Neuroprotective Effects

Tartaric acid has been studied for its neuroprotective effects. High doses have shown potential in mitigating neuronal damage by modulating excitotoxicity and inflammation pathways.

• Case Study : In a rat model of neurodegeneration, administration of tartaric acid resulted in reduced markers of oxidative stress and improved behavioral outcomes, indicating its potential therapeutic role in neuroprotective strategies.

Muscle Toxicity at High Doses

While tartaric acid has beneficial effects, it can also exhibit toxicity at high doses. Research indicates that excessive intake may inhibit malic acid production, leading to muscle paralysis and potentially fatal outcomes.

Dose	Effect
High doses	Inhibition of malic acid production; risk of paralysis and death .
Moderate doses	Antioxidant effects; neuroprotection .

The biological activities of tartaric acid are attributed to several mechanisms:

• Antioxidant Activity : Tartaric acid donates electrons to free radicals, neutralizing them and preventing cellular damage.
• Enzyme Modulation : It influences the activity of various enzymes involved in metabolic pathways.
• Cell Signaling : Tartaric acid may impact signaling pathways related to inflammation and cellular stress responses.